3-Hydroxy-2-methylbutanoic acid
3-Hydroxy-2-methylbutanoic acid
β-hydroxy carboxylic acid involved in isoleucine catabolism, as well as beta-oxidation of fatty acids and ketogenesis. Urinary metabolite excreted in abnormally high amounts in beta-ketothiolase deficiency.
2-Methyl-3-hydroxybutyric acid, also known as 3-hydroxy-2-methylbutyric acid or 2-methyl-3-hydroxybutanoate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Methyl-3-hydroxybutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methyl-3-hydroxybutyric acid has been primarily detected in urine. Within the cell, 2-methyl-3-hydroxybutyric acid is primarily located in the cytoplasm and adiposome. 2-Methyl-3-hydroxybutyric acid participates in a number of enzymatic reactions. In particular, 2-methyl-3-hydroxybutyric acid can be biosynthesized from butyric acid. 2-Methyl-3-hydroxybutyric acid can also be converted into benzyl 2-methyl-3-hydroxybutanoate. 2-Methyl-3-hydroxybutyric acid has been found to be associated with the diseases known as 2-methyl-3-hydroxybutyryl-CoA dehydrogenase deficiency; 2-methyl-3-hydroxybutyric acid has also been linked to the inborn metabolic disorders including beta-ketothiolase deficiency.
3-hydroxy-2-methylbutanoic acid is a 3-hydroxy monocarboxylic acid that is butyric acid which is substituted by a methyl group and a hydroxy group at positions 2 and 3, respectively. It derives from a butyric acid. It is a conjugate acid of a 2-methyl-3-hydroxybutyrate.
2-Methyl-3-hydroxybutyric acid, also known as 3-hydroxy-2-methylbutyric acid or 2-methyl-3-hydroxybutanoate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Methyl-3-hydroxybutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methyl-3-hydroxybutyric acid has been primarily detected in urine. Within the cell, 2-methyl-3-hydroxybutyric acid is primarily located in the cytoplasm and adiposome. 2-Methyl-3-hydroxybutyric acid participates in a number of enzymatic reactions. In particular, 2-methyl-3-hydroxybutyric acid can be biosynthesized from butyric acid. 2-Methyl-3-hydroxybutyric acid can also be converted into benzyl 2-methyl-3-hydroxybutanoate. 2-Methyl-3-hydroxybutyric acid has been found to be associated with the diseases known as 2-methyl-3-hydroxybutyryl-CoA dehydrogenase deficiency; 2-methyl-3-hydroxybutyric acid has also been linked to the inborn metabolic disorders including beta-ketothiolase deficiency.
3-hydroxy-2-methylbutanoic acid is a 3-hydroxy monocarboxylic acid that is butyric acid which is substituted by a methyl group and a hydroxy group at positions 2 and 3, respectively. It derives from a butyric acid. It is a conjugate acid of a 2-methyl-3-hydroxybutyrate.
Brand Name:
Vulcanchem
CAS No.:
473-86-9
VCID:
VC20812297
InChI:
InChI=1S/C5H10O3/c1-3(4(2)6)5(7)8/h3-4,6H,1-2H3,(H,7,8)
SMILES:
CC(C(C)O)C(=O)O
Molecular Formula:
C5H10O3
Molecular Weight:
118.13 g/mol
3-Hydroxy-2-methylbutanoic acid
CAS No.: 473-86-9
Cat. No.: VC20812297
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol
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Specification
| Description | β-hydroxy carboxylic acid involved in isoleucine catabolism, as well as beta-oxidation of fatty acids and ketogenesis. Urinary metabolite excreted in abnormally high amounts in beta-ketothiolase deficiency. 2-Methyl-3-hydroxybutyric acid, also known as 3-hydroxy-2-methylbutyric acid or 2-methyl-3-hydroxybutanoate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Methyl-3-hydroxybutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methyl-3-hydroxybutyric acid has been primarily detected in urine. Within the cell, 2-methyl-3-hydroxybutyric acid is primarily located in the cytoplasm and adiposome. 2-Methyl-3-hydroxybutyric acid participates in a number of enzymatic reactions. In particular, 2-methyl-3-hydroxybutyric acid can be biosynthesized from butyric acid. 2-Methyl-3-hydroxybutyric acid can also be converted into benzyl 2-methyl-3-hydroxybutanoate. 2-Methyl-3-hydroxybutyric acid has been found to be associated with the diseases known as 2-methyl-3-hydroxybutyryl-CoA dehydrogenase deficiency; 2-methyl-3-hydroxybutyric acid has also been linked to the inborn metabolic disorders including beta-ketothiolase deficiency. 3-hydroxy-2-methylbutanoic acid is a 3-hydroxy monocarboxylic acid that is butyric acid which is substituted by a methyl group and a hydroxy group at positions 2 and 3, respectively. It derives from a butyric acid. It is a conjugate acid of a 2-methyl-3-hydroxybutyrate. |
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| CAS No. | 473-86-9 |
| Molecular Formula | C5H10O3 |
| Molecular Weight | 118.13 g/mol |
| IUPAC Name | 3-hydroxy-2-methylbutanoic acid |
| Standard InChI | InChI=1S/C5H10O3/c1-3(4(2)6)5(7)8/h3-4,6H,1-2H3,(H,7,8) |
| Standard InChI Key | VEXDRERIMPLZLU-UHFFFAOYSA-N |
| SMILES | CC(C(C)O)C(=O)O |
| Canonical SMILES | CC(C(C)O)C(=O)O |
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